Cas no 19433-82-0 (N,N'-dibutyl-N,N'-dinitrosobenzene-1,4-diamine)

N,N'-dibutyl-N,N'-dinitrosobenzene-1,4-diamine structure
19433-82-0 structure
Product name:N,N'-dibutyl-N,N'-dinitrosobenzene-1,4-diamine
CAS No:19433-82-0
MF:C14H22N4O2
MW:278.35008
CID:1386878
PubChem ID:88056

N,N'-dibutyl-N,N'-dinitrosobenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N,N'-dibutyl-N,N'-dinitrosobenzene-1,4-diamine
    • SCHEMBL9877907
    • p-Phenylenediamine, N,N'-dibutyl-N,N'-dinitroso-
    • BRN 2996101
    • AN 278
    • N,N'-1,4-Phenylenebis(N-butylnitrous amide)
    • 1,4-Benzenediamine, N,N'-dibutyl-N,N'-dinitroso-
    • N,N'-Dibutyl-N,N'-dinitroso-p-phenylenediamine
    • 19433-82-0
    • DTXSID80941164
    • Inchi: InChI=1S/C14H22N4O2/c1-3-5-11-17(15-19)13-7-9-14(10-8-13)18(16-20)12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
    • InChI Key: RJJJIBJBIYMDEC-UHFFFAOYSA-N
    • SMILES: CCCCN(C1=CC=C(C=C1)N(CCCC)N=O)N=O

Computed Properties

  • Exact Mass: 278.17446
  • Monoisotopic Mass: 278.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.3Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 65.34

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